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Compound of Interest

Compound Name: Triallyl isocyanurate

Cat. No.: B093782

For researchers, scientists, and drug development professionals, a precise understanding of a
compound's fundamental properties is paramount. This guide provides a focused overview of
the molecular weight and chemical formula of triallyl isocyanurate, a crosslinking agent and
monomer utilized in polymer chemistry.

Core Molecular Data

The fundamental chemical identifiers for triallyl isocyanurate are its molecular formula and
molecular weight. These values are crucial for stoichiometric calculations in experimental
protocols and for the characterization of resulting materials.

Parameter Value Reference
Molecular Formula C12H15N303 [L121131[41[5]16]
Molecular Weight 249.27 g/mol [11[4115]

The molecular formula, C12H15N30s3, delineates the exact number of atoms of each element
within a single molecule of triallyl isocyanurate.[1][2][3][4][5][6] The molecular weight,
approximately 249.27 g/mol , represents the mass of one mole of the substance.[1][4][5]

Logical Relationship of Core Properties
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The relationship between the common name, molecular formula, and molecular weight is a
foundational concept in chemistry. The name identifies the structure, which in turn dictates the
elemental composition (formula), and from the formula, the molecular weight is calculated.
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Fig. 1: Relationship between name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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